Cas no 1261787-85-2 (4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine)

• Product Name: 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine
• CAS No: 1261787-85-2
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 4985456
• Update Time: 2025-05-21

4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine

• Inchi： 1S/C13H9F2NO2/c14-13(15)10-3-1-2-9(12(10)18)11(17)8-4-6-16-7-5-8/h1-7,13,18H
• InChI Key： FZIKCKDBSOJGHH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(C2C=CN=CC=2)=O)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine

Comprehensive Overview of 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine (CAS No. 1261787-85-2)

4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine (CAS No. 1261787-85-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS registry number, features a difluoromethyl group and a hydroxybenzoyl moiety attached to a pyridine ring. Its molecular framework makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in fluorinated compounds like 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine stems from their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the role of fluorine substitution in improving the pharmacokinetic properties of therapeutic agents. This compound’s difluoromethyl group is particularly noteworthy, as it can influence hydrogen bonding and lipophilicity, critical factors in drug design. Recent studies have highlighted its potential in targeting inflammatory pathways and oxidative stress-related diseases, aligning with current trends in precision medicine.

In the agrochemical sector, 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine is being investigated for its efficacy as a crop protection agent. The difluoromethyl and hydroxybenzoyl functionalities may contribute to its ability to disrupt fungal or bacterial growth, addressing the global demand for sustainable pest control solutions. With the rise of resistance management in agriculture, this compound’s novel mechanism of action could offer a valuable alternative to conventional pesticides.

Synthetic routes to 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine often involve multi-step organic transformations, including Friedel-Crafts acylation and halogenation reactions. Optimizing these processes is a key focus for industrial chemists, as scalability and yield are critical for commercial viability. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm the compound’s purity and structural integrity, ensuring compliance with regulatory standards.

From an environmental perspective, the biodegradability and ecotoxicity of 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine are under scrutiny. As industries prioritize green chemistry principles, researchers are evaluating its environmental impact and exploring safer alternatives or degradation pathways. This aligns with broader societal concerns about chemical sustainability and the need for eco-friendly innovations.

The compound’s potential extends to material science, where its aromatic and fluorinated components could be leveraged in the design of advanced polymers or electronic materials. Its thermal stability and electronic properties make it a candidate for applications in organic semiconductors or photovoltaic devices, contributing to the development of renewable energy technologies.

In summary, 4-(3-(Difluoromethyl)-2-hydroxybenzoyl)pyridine (CAS No. 1261787-85-2) represents a versatile compound with cross-disciplinary applications. Its relevance to drug discovery, agrochemical innovation, and material engineering underscores its importance in modern scientific research. As interest in fluorinated building blocks and sustainable chemistry grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.